Cas no 72829-20-0 (2-hydroxyethyl-dimethyl-(2-octadecanoyloxyethyl)ammonium; methyl sulfate)

• Product name: 2-hydroxyethyl-dimethyl-(2-octadecanoyloxyethyl)ammonium; methyl sulfate
• CAS No: 72829-20-0
• MF: C₂₄H₅₀NO₃+^.CH₃O₄S-
• MW: 511.75582
• CID: 1757351
• PubChem ID: 44153141

2-hydroxyethyl-dimethyl-(2-octadecanoyloxyethyl)ammonium; methyl sulfate Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy<wbr>
• LogP
• 2-hydroxyethyl-dimethyl-(2-octadecanoyloxyethyl)azanium,methyl sulfate
• 2-hydroxyethyl-dimethyl-(2-octadecanoyloxyethyl)ammonium
• methyl sulfate
• DTXSID90887807
• Ethanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-2-[(1-oxooctadecyl)oxy]-, methyl sulfate (salt)
• BHDSLTCRNSUBNM-UHFFFAOYSA-M
• Ethanaminium, 2-hydroxy-N,N-dimethyl-N-[2-[(1-oxooctadecyl)oxy]ethyl]-, methyl sulfate (1:1)
• 72829-20-0
• SCHEMBL18204277
• Ethanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-2-((1-oxooctadecyl)oxy)-, methyl sulfate (salt)
• DTXCID301027092
• Ethanaminium, 2-hydroxy-N,N-dimethyl-N-(2-((1-oxooctadecyl)oxy)ethyl)-, methyl sulfate (1:1)
• (2-(Stearoyloxy)ethyl)(2-hydroxyethyl)dimethylammonium methosulfate
• 2-hydroxyethyl-dimethyl-(2-octadecanoyloxyethyl)ammonium; methyl sulfate

• Inchi： InChI=1S/C24H50NO3.CH4O4S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24(27)28-23-21-25(2,3)20-22-26;1-5-6(2,3)4/h26H,4-23H2,1-3H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： BHDSLTCRNSUBNM-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCCCCCCCC(=O)OCC[N+](C)(C)CCO.COS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 511.35449
• Monoisotopic Mass: 511.35427420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 22
• Complexity: 435
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 112.96